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Compound of Interest

Compound Name: N-Desmethyl rosuvastatin-D3

Cat. No.: B1162048

Get Quote

Executive Summary
N-Desmethyl Rosuvastatin-D3 is the stable deuterium-labeled isotope of N-Desmethyl

Rosuvastatin, the primary active metabolite of the HMG-CoA reductase inhibitor Rosuvastatin

(Crestor). In drug development and clinical pharmacology, this molecule serves as the definitive

Internal Standard (IS) for the precise quantification of the metabolite in biological matrices

(plasma, serum, urine) using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Its primary utility lies in correcting for matrix effects, extraction efficiency variances, and

ionization suppression/enhancement during the bioanalysis of clinical samples.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The "D3" designation typically refers to the substitution of three hydrogen atoms with deuterium

on the methylsulfonyl group. This specific labeling position is chosen to ensure the isotopic

label remains stable and is not subject to metabolic exchange (e.g., deuterium exchange with

solvent protons).
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Property Specification

Chemical Name N-Desmethyl Rosuvastatin-D3 (Sodium Salt)

IUPAC Name

Sodium (E,3R,5S)-7-[4-(4-fluorophenyl)-6-

isopropyl-2-

(trideuteriomethylsulfonylamino)pyrimidin-5-

yl]-3,5-dihydroxyhept-6-enoate

Molecular Formula
C₂₁H₂₃D₃FN₃O₆S (Free Acid) /

C₂₁H₂₂D₃FN₃NaO₆S (Sodium Salt)

Molecular Weight
~470.53 g/mol (Free Acid) / ~492.51 g/mol

(Sodium Salt)

Isotopic Purity Typically ≥ 99% Deuterium enrichment

Solubility
Soluble in Methanol, DMSO, Acetonitrile; slightly

soluble in water.[1][2][3][4]

Stability
Hygroscopic; Light-sensitive (protect from

UV/visible light).

Metabolic Context: The "Why"
Understanding the formation of N-Desmethyl Rosuvastatin is essential for interpreting

pharmacokinetic (PK) data. Rosuvastatin is not extensively metabolized (approx. 10%), but the

N-desmethyl metabolite is the major circulating product.[5]

Enzymatic Pathway: Formed primarily by CYP2C9 and to a lesser extent by CYP2C19.[4]

Pharmacology: The metabolite retains approximately 1/6th to 1/2 of the HMG-CoA reductase

inhibitory activity of the parent drug.[5]

Clinical Relevance: Quantifying this metabolite is crucial in Drug-Drug Interaction (DDI)

studies, particularly with CYP2C9 inhibitors (e.g., fluconazole) or inducers, and in

pharmacogenomic studies involving CYP2C9 polymorphisms.

Visualization: Rosuvastatin Metabolic Pathway
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Figure 1: Metabolic pathway of Rosuvastatin showing the CYP-mediated formation of the N-

desmethyl metabolite.

Bioanalytical Application: LC-MS/MS Protocol
The following protocol outlines a validated workflow for quantifying N-Desmethyl Rosuvastatin

using the D3 internal standard. This method relies on Isotope Dilution Mass Spectrometry

(IDMS) principles.

Experimental Logic
Why D3? The D3 analog co-elutes with the analyte but is mass-resolved by the mass

spectrometer. This ensures that any ion suppression occurring at that specific retention time

affects both the analyte and the IS equally, effectively normalizing the signal.

Polarity: Positive Ion Mode (ESI+) is preferred for sensitivity, utilizing the protonated

molecule [M+H]⁺.

Sample Preparation (Protein Precipitation)[11]
Aliquot: Transfer 50 µL of human plasma into a 1.5 mL centrifuge tube.

IS Addition: Add 20 µL of N-Desmethyl Rosuvastatin-D3 working solution (e.g., 100 ng/mL

in 50% Methanol).
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Precipitation: Add 200 µL of Acetonitrile (ACN) containing 0.1% Formic Acid. Vortex

vigorously for 1 minute.

Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

Supernatant: Transfer clear supernatant to an autosampler vial.

LC-MS/MS Conditions[3][12][13]
Column: C18 Reverse Phase (e.g., Waters XBridge C18, 3.5 µm, 2.1 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water.[6][7][8][9]

Mobile Phase B: Acetonitrile.

Gradient:

0-0.5 min: 20% B

0.5-3.0 min: Linear ramp to 90% B

3.0-4.0 min: Hold at 90% B

4.1 min: Re-equilibrate at 20% B.

Flow Rate: 0.3 - 0.4 mL/min.

Mass Spectrometry Parameters (MRM)
The transitions below assume the D3 label is on the methylsulfonyl group.

Compound Precursor Ion (Q1) Product Ion (Q3) Logic

N-Desmethyl

Rosuvastatin
468.1 (m/z) 258.1 (m/z)

[M+H]⁺ → Pyrimidine

Core Fragment

N-Desmethyl

Rosuvastatin-D3
471.1 (m/z) 258.1 (m/z)

[M+H]⁺ → Pyrimidine

Core Fragment
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Note: While the product ion (258) is often identical for both analyte and IS (implying the label is

lost in this specific fragmentation), the selectivity is maintained by the Q1 precursor mass

difference (468 vs 471).

Visualization: Bioanalytical Workflow
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Figure 2: Step-by-step LC-MS/MS workflow for the quantification of N-Desmethyl Rosuvastatin.
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Handling & Storage Guidelines
Researchers must adhere to strict handling protocols due to the stability profile of statin

metabolites.

Light Sensitivity: Rosuvastatin and its metabolites are susceptible to photo-degradation

(isomerization). Always handle under yellow monochromatic light or in amber glassware.

Temperature: Store the solid neat standard at -20°C or -80°C.

Solution Stability: Stock solutions in methanol are generally stable for 1 month at -20°C.

Aqueous working solutions should be prepared fresh daily to prevent lactonization (acid-

catalyzed cyclization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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